Cas no 1806871-05-5 (2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-nitropyridine)

• Product Name: 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-nitropyridine
• CAS No: 1806871-05-5
• MF: C₇H₄BrClF₂N₂O₂
• MW: 301.472666740417
• CID: 4869093
• Update Time: 2025-11-01

2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C7H4BrClF2N2O2/c8-2-4-6(9)5(13(14)15)1-3(12-4)7(10)11/h1,7H,2H2
• InChI Key： LPPQLFUSHZATCL-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=C(C(F)F)N=1)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-nitropyridine

Introduction to 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-nitropyridine (CAS No. 1806871-05-5)

2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-nitropyridine (CAS No. 1806871-05-5) is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound, characterized by its bromomethyl, chloro, and difluoromethyl substituents on a nitropyridine backbone, has garnered significant attention due to its potential applications in the synthesis of bioactive molecules. The unique structural features of this compound make it a valuable building block for further chemical modifications, enabling the development of novel therapeutic agents and functional materials.

The nitropyridine core of 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-nitropyridine is particularly noteworthy, as it provides a stable platform for various chemical reactions. The presence of a bromomethyl group at the 2-position allows for facile introduction of nucleophiles, while the chloro substituent at the 3-position offers additional reactivity. The difluoromethyl group at the 6-position enhances the lipophilicity and metabolic stability of derived compounds, making them more suitable for biological applications.

In recent years, there has been growing interest in the development of nitropyridine derivatives as pharmacological intermediates. Studies have demonstrated that nitropyridines can serve as scaffolds for drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The structural motif of 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-nitropyridine aligns well with these trends, as it combines multiple functional groups that can be tailored to achieve specific biological activities.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. Researchers have leveraged its reactivity to synthesize a range of derivatives with enhanced binding affinity and selectivity. For instance, modifications at the bromomethyl and chloro positions have been explored to develop inhibitors of enzyme targets such as kinases and proteases. These enzymes are often implicated in disease pathways, making them attractive therapeutic targets.

The difluoromethyl group in 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-nitropyridine has been particularly studied for its ability to improve pharmacokinetic properties. Difluorinated compounds are known to exhibit increased metabolic stability and reduced susceptibility to degradation by enzymes. This characteristic has been exploited in the design of next-generation drugs that require prolonged half-lives in vivo.

Recent advances in computational chemistry have further highlighted the potential of 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-nitropyridine as a lead compound. Molecular modeling studies have identified key interactions between this intermediate and biological targets, providing insights into how structural modifications can optimize binding affinity. These computational approaches are complemented by experimental efforts, which have validated many of these predictions through synthetic chemistry and biological assays.

The agrochemical sector has also benefited from the versatility of 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-nitropyridine. Derivatives of this compound have shown promise as intermediates for developing novel pesticides and herbicides. The combination of electron-withdrawing groups like the nitro and chloro substituents enhances the bioactivity of these compounds against target pests while minimizing environmental impact.

In conclusion, 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-4-nitropyridine (CAS No. 1806871-05-5) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative bioactive molecules. As our understanding of molecular interactions continues to evolve, this compound is poised to play an even greater role in drug discovery and material science.